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Compound of Interest

Compound Name: 2-Phenoxyacetophenone

Cat. No.: B1211918

Technical Support Center: 2-
Phenoxyacetophenone

Welcome to the Technical Support Center for 2-Phenoxyacetophenone. This resource is
designed for researchers, scientists, and drug development professionals to provide
troubleshooting guidance and frequently asked questions (FAQs) regarding the use of 2-
Phenoxyacetophenone as a photoinitiator in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is 2-Phenoxyacetophenone and how does it function as a photoinitiator?

2-Phenoxyacetophenone is a Type | photoinitiator.[1] This means that upon absorption of
ultraviolet (UV) light, the molecule undergoes a unimolecular bond cleavage, known as a
Norrish Type | reaction, to generate two free radical species.[1] These highly reactive free
radicals then initiate the polymerization of monomers and oligomers in a formulation, leading to
the formation of a cross-linked polymer network.

Q2: What is the initiation mechanism of 2-Phenoxyacetophenone?

As a Type | photoinitiator, 2-Phenoxyacetophenone follows the Norrish Type | cleavage
mechanism. Upon absorbing UV radiation, the molecule is promoted to an excited state. This is
followed by the homolytic cleavage of the a-carbon bond (the bond between the carbonyl group
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and the adjacent carbon), resulting in the formation of a benzoyl radical and a phenoxymethyl
radical. Both of these radical species are capable of initiating polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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